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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the fundamental chemical properties of calcium
bromate, focusing on its molecular formula and molar mass. The information is presented to
support research and development activities where precise chemical characterization is
essential.

Molecular and Molar Characteristics

Calcium bromate is an inorganic compound formed from one calcium cation (Ca?*) and two
bromate anions (BrOs™).

Molecular Formula

The molecular formula for calcium bromate is Ca(BrOs)2.[1][2] This formula indicates that
each molecule of calcium bromate contains one calcium atom, two bromine atoms, and six
oxygen atoms. An alternative representation of the molecular formula is Br2CaOe.[3][4][5]

Molar Mass

The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The
molar mass of calcium bromate is calculated as follows:

(Atomic mass of Ca) + 2 * (Atomic mass of Br) + 6 * (Atomic mass of O)
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Based on the atomic masses of the elements, the molar mass of calcium bromate is
approximately 295.88 g/mol .[3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for calcium bromate and its
constituent elements.

Atomic Mass (  Quantity in Total Mass (
Element Symbol

g/mol ) Ca(BrOs)2 g/mol )
Calcium Ca 40.08[6][7][8] 1 40.08
Bromine Br 79.90[9] 2 159.80

16.00[10][11][12]
Oxygen O 6 96.00

[13]
Calcium Bromate  Ca(BrOs): 295.88

Experimental Protocols

While this document focuses on the fundamental properties of calcium bromate, a common
experimental protocol for its synthesis involves the reaction of calcium hydroxide with bromic
acid or by the electrolysis of a calcium bromide solution.[2] Another method involves dissolving
bromine in a hot solution of calcium hydroxide.[2]

Example Synthesis via Neutralization:

o Preparation of Reactants: Prepare a solution of calcium hydroxide (Ca(OH)z) and a solution
of bromic acid (HBrOs).

¢ Reaction: Slowly add the bromic acid solution to the calcium hydroxide solution while stirring.
The neutralization reaction is as follows: Ca(OH)z + 2HBrOs - Ca(BrOs)z + 2H20

o Crystallization: Concentrate the resulting solution by heating to evaporate the water.

« |solation and Purification: Cool the concentrated solution to allow calcium bromate crystals
to form. The crystals can then be isolated by filtration, washed with a small amount of cold
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distilled water, and dried.

Visualization of Molar Mass Calculation

The logical relationship for calculating the molar mass of calcium bromate is illustrated in the
diagram below.

Calcium (Ca) 1*40.08
40.08 g/mol =40.08 g/mol
Bromine (Br) 2*79.90 Molar Mass of Ca(BrOs)2
79.90 g/mol =159.80 g/mol 295.88 g/mol

Oxygen (O) - 6 *16.00
16.00 g/mol "] =96.00 g/mol

Click to download full resolution via product page

Caption: Molar mass calculation workflow for calcium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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